Butanoic acid, 4-((1,2-dioxohexadecyl)amino)-, ethyl ester
Overview
Description
Molecular Structure Analysis
This compound contains a total of 67 bonds, including 26 non-H bonds, 3 multiple bonds, 20 rotatable bonds, 3 double bonds, 1 aliphatic ester, 1 aliphatic secondary amide, and 1 aliphatic ketone . It consists of 68 atoms: 41 Hydrogen atoms, 22 Carbon atoms, 1 Nitrogen atom, and 4 Oxygen atoms .Scientific Research Applications
Pest Control Agents
A study explored the use of ester derivatives, specifically juvenogens (biochemically activated insect hormonogenic compounds), in insect pest control. This involved synthesizing ester derivatives from biologically active alcohols, including butanoic acid esters, with potential applications in controlling insect populations (Wimmer et al., 2007).
Polymer Science
In the field of polymer science, new cyclic esters containing protected functional groups, including butanoic acid esters, were synthesized and homo- and copolymerized. These developments have implications for designing hydrophilic aliphatic polyesters, contributing to advancements in material science (Trollsås et al., 2000).
Organic Synthesis
Research in organic synthesis demonstrated the transformation of 2-cyclohexanone acetic acid ethyl ester oxime into corresponding amino esters. This process is important for understanding the synthesis of various organic compounds, including those involving butanoic acid esters (Clair et al., 1950).
Chemistry of Functional Compounds
In another study, 3-amino-4-(anilinothiomethylidene)-2-cyano-2-pentenedioic acid diethyl ester was reacted with various amines, leading to the formation of new compounds. This research is relevant in the broader context of understanding reactions involving butanoic acid esters (Winnik, 1995).
Mechanism of Action
Target of Action
AX-048, also known as Butanoic acid, 4-((1,2-dioxohexadecyl)amino)-, ethyl ester, primarily targets the enzyme calcium-dependent phospholipase A2 (cPLA2) . This enzyme plays a crucial role in the metabolism of phospholipids and the initiation of the synthesis of prostaglandins and leukotrienes .
Mode of Action
AX-048 acts as an inhibitor of cPLA2 . It binds to the enzyme and prevents it from catalyzing the release of arachidonic acid from membrane phospholipids . This inhibition disrupts the downstream production of prostaglandins and leukotrienes, which are key mediators of inflammation and pain .
Biochemical Pathways
The primary biochemical pathway affected by AX-048 is the arachidonic acid pathway . By inhibiting cPLA2, AX-048 prevents the release of arachidonic acid, a precursor for the synthesis of prostaglandins and leukotrienes . These eicosanoids play significant roles in various physiological processes, including inflammation, pain sensation, and regulation of blood pressure .
Pharmacokinetics
The compound demonstrates antihyperalgesic efficacy, suggesting good bioavailability .
Result of Action
The primary molecular effect of AX-048 is the inhibition of cPLA2 activity , leading to a decrease in the production of arachidonic acid and its downstream products, prostaglandins, and leukotrienes . On a cellular level, this results in a reduction of inflammation and pain sensation . In animal models, AX-048 has been shown to reduce thermal hyperalgesia .
properties
IUPAC Name |
ethyl 4-(2-oxohexadecanoylamino)butanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H41NO4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-20(24)22(26)23-19-16-18-21(25)27-4-2/h3-19H2,1-2H3,(H,23,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMFKQXKYWWJNJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCC(=O)C(=O)NCCCC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H41NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60236282 | |
Record name | AX-048 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60236282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Butanoic acid, 4-((1,2-dioxohexadecyl)amino)-, ethyl ester | |
CAS RN |
873079-69-7 | |
Record name | AX-048 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0873079697 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | AX-048 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60236282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | AX-048 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8782Z45DLV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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